Cas no 1627723-49-2 (2-b:4,5-b']Dithieno[3,2-b]thiophene)

• Product Name: 2-b:4,5-b']Dithieno[3,2-b]thiophene
• CAS No: 1627723-49-2
• MF: C₃₆H₅₄O₂S₄Sn₂
• MW: 884.492763996124
• CID: 5037041
• Update Time: 2023-08-25

2-b:4,5-b']Dithieno[3,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

• 2-b:4,5-b']dithieno[3,2-b]thiophene
• 2,6-bis(trimethyltin)-4,8-bis(2-ethylhexyloxy)benzo[1,
• 2-b:4,5-b']Dithieno[3,2-b]thiophene

• Inchi： 1S/C30H36O2S4.6CH3.2Sn/c1-5-9-11-19(7-3)17-31-25-23-27-21(13-15-33-27)36-30(23)26(32-18-20(8-4)12-10-6-2)24-28-22(14-16-34-28)35-29(24)25;;;;;;;;/h13-14,19-20H,5-12,17-18H2,1-4H3;6*1H3;;
• InChI Key： OXHUOTZHJDVCGX-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2=C(C3C(=C4C(C5=C(C=C(S5)[Sn](C)(C)C)S4)=C(C=3S2)OCC(CC)CCCC)OCC(CC)CCCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 16
• Complexity: 840
• Topological Polar Surface Area: 131